3-{[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl](methyl)amino}-1??,2-benzothiazole-1,1-dione

• IUPAC Name: N-[1-(5-fluoropyrimidin-4-yl)pyrrolidin-3-yl]-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C16H16FN5O2S/c1-21(15-12-4-2-3-5-14(12)25(23,24)20-15)11-6-7-22(9-11)16-13(17)8-18-10-19-16/h2-5,8,10-11H,6-7,9H2,1H3
• InChI Key: KHPLIRCTWHJIDV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=NC=C2F)C3=NS(=O)(=O)C4=CC=CC=C43
• Molecular Formula: C16H16FN5O2S
• Molecular Weight: 361.4 g/mol

Description

The compound appears to contain several functional groups including a pyrrolidine ring, a fluoropyrimidinyl group, and a benzothiazole dione group. Pyrrolidine is a five-membered ring with one nitrogen atom, and it’s a common scaffold in medicinal chemistry. Fluoropyrimidines are a class of compounds that have been studied for their potential in drug discovery. Benzothiazole diones are also interesting due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The pyrrolidine ring could contribute to the stereochemistry of the molecule. The fluoropyrimidinyl and benzothiazole dione groups would likely be planar due to the presence of conjugated systems.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The pyrrolidine ring could undergo reactions at the nitrogen or the adjacent carbons. The fluoropyrimidinyl group could undergo nucleophilic aromatic substitution reactions. The benzothiazole dione group could react with nucleophiles at the carbonyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a fluorine atom could increase its lipophilicity, potentially improving its ability to cross biological membranes.

Scientific Research Applications

TYK2 Inhibition for Inflammatory Bowel Disease (IBD) Treatment

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Antitubercular Activity

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Indole Derivatives and Biological Potential

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Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Given the presence of a pyrrolidine ring, it could potentially interact with biological targets through hydrogen bonding or dipole-dipole interactions.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given its structural features, it could potentially be a candidate for drug discovery.